(Z)-4-acetyl-N-(7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
(Z)-4-acetyl-N-(7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C18H15ClN2O2S and its molecular weight is 358.84. The purity is usually 95%.
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Scientific Research Applications
Antitubercular Applications
The synthesis of novel derivatives with potential antitubercular activity has been investigated. A study by Nimbalkar et al. (2018) focused on synthesizing derivatives for in vitro antitubercular activity against Mycobacterium tuberculosis, with some showing promising activity. These compounds were also tested for cytotoxicity against the human cancer cell line HeLa and found to be non-cytotoxic, suggesting their safety for further development as antitubercular agents (Nimbalkar et al., 2018).
Anticancer and Antimicrobial Activities
Several studies have synthesized and evaluated the anticancer and antimicrobial potentials of benzothiazole derivatives. For instance, Saeed et al. (2014) synthesized oxothiazolidine benzoate and acetate derivatives, evaluated as aldehyde reductase inhibitors, showing potent inhibitory activity and representing potential lead structures for targeting diabetic complications (Saeed et al., 2014). Another study by Salahuddin et al. (2014) focused on the synthesis of benzimidazole derivatives for in vitro anticancer evaluation, finding some compounds to be active against breast cancer cell lines (Salahuddin et al., 2014).
Corrosion Inhibitors
The role of benzothiazole derivatives as corrosion inhibitors was explored by Hu et al. (2016), who synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in a 1 M HCl solution. The study found these inhibitors to offer higher inhibition efficiencies, potentially providing extra stability against steel corrosion (Hu et al., 2016).
Properties
IUPAC Name |
4-acetyl-N-(7-chloro-3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O2S/c1-10-4-9-14(19)16-15(10)21(3)18(24-16)20-17(23)13-7-5-12(6-8-13)11(2)22/h4-9H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNUYPDWDWMYOJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)SC(=NC(=O)C3=CC=C(C=C3)C(=O)C)N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.